Cas no 174872-90-3 (propyl (phenylsulfanyl)acetate)

• Product Name: propyl (phenylsulfanyl)acetate
• CAS No: 174872-90-3
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 1367907
• PubChem ID: 177292
• Update Time: 2025-04-20

propyl (phenylsulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• propyl (phenylsulfanyl)acetate
• Acetic acid, (phenylthio)-, propyl ester
• Propyl (phenylthio)acetate
• propyl 2-phenylsulfanylacetate
• 174872-90-3
• (Phenylthio)acetic acid, propyl ester
• AKOS017265496
• PGNCCKPNZYBMHV-UHFFFAOYSA-N
• DTXSID60938592

• Inchi： 1S/C11H14O2S/c1-2-8-13-11(12)9-14-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• InChI Key： PGNCCKPNZYBMHV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC(=O)OCCC

Computed Properties

• Exact Mass: 210.07152
• Monoisotopic Mass: 210.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 293.1°C at 760 mmHg
• Flash Point: 130.2°C
• Refractive Index: 1.542
• PSA: 26.3